Cas no 4416-66-4 (Phenol, 2-fluoro-, 4-methylbenzenesulfonate)
4416-66-4 structure
Product Name:Phenol, 2-fluoro-, 4-methylbenzenesulfonate
CAS No:4416-66-4
MF:C13H11FO3S
MW:266.288046121597
CID:1516362
PubChem ID:12535076
Update Time:2025-04-21
Phenol, 2-fluoro-, 4-methylbenzenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-fluoro-, 4-methylbenzenesulfonate
- 2-Fluorphenyl-tosylat
- (2-fluorophenyl) 4-methylbenzenesulfonate
- 2-Fluorophenyl4-methylbenzenesulfonate
- AKOS000969209
- EN300-6983763
- Phenol, o-fluoro-, p-toluenesulfonate (7CI,8CI); 2-Fluorophenyl tosylate; o-Fluorophenyl tosylate
- CS-15100
- 2-fluorophenyl 4-methylbenzene-1-sulfonate
- SCHEMBL4120837
- 4416-66-4
- CS-Z0029
- 2-Fluorophenyl 4-methylbenzenesulfonate
-
- Inchi: 1S/C13H11FO3S/c1-10-6-8-11(9-7-10)18(15,16)17-13-5-3-2-4-12(13)14/h2-9H,1H3
- InChI Key: MRHDJDZJOOZLDD-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=CC=CC=1F
Computed Properties
- Exact Mass: 284.05189
- Monoisotopic Mass: 266.04129354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 74.6
Phenol, 2-fluoro-, 4-methylbenzenesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P26560-1g |
2-Fluorophenyl 4-methylbenzenesulfonate |
4416-66-4 | 1g |
¥10562.0 | 2021-09-08 | ||
| Aaron | AR00IMOI-250mg |
Phenol, 2-fluoro-, 4-methylbenzenesulfonate |
4416-66-4 | 95% | 250mg |
$500.00 | 2025-02-11 | |
| Aaron | AR00IMOI-1g |
Phenol, 2-fluoro-, 4-methylbenzenesulfonate |
4416-66-4 | 95% | 1g |
$800.00 | 2025-02-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1061936-100mg |
2-Fluorophenyl 4-methylbenzenesulfonate |
4416-66-4 | 97% | 100mg |
¥ǧƚœœ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1061936-250mg |
2-Fluorophenyl 4-methylbenzenesulfonate |
4416-66-4 | 97% | 250mg |
¥ǝŁſƚ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1061936-1g |
2-Fluorophenyl 4-methylbenzenesulfonate |
4416-66-4 | 97% | 1g |
¥œȂŤŁ | 2023-07-25 | |
| Enamine | EN300-6983763-0.05g |
2-fluorophenyl 4-methylbenzene-1-sulfonate |
4416-66-4 | 0.05g |
$323.0 | 2023-05-30 | ||
| Enamine | EN300-6983763-0.1g |
2-fluorophenyl 4-methylbenzene-1-sulfonate |
4416-66-4 | 0.1g |
$339.0 | 2023-05-30 | ||
| Enamine | EN300-6983763-0.25g |
2-fluorophenyl 4-methylbenzene-1-sulfonate |
4416-66-4 | 0.25g |
$354.0 | 2023-05-30 | ||
| Enamine | EN300-6983763-0.5g |
2-fluorophenyl 4-methylbenzene-1-sulfonate |
4416-66-4 | 0.5g |
$370.0 | 2023-05-30 |
Phenol, 2-fluoro-, 4-methylbenzenesulfonate Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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